
An In-depth Technical Guide to 4,4'-
Dinitrocarbanilide-d8

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4,4'-Dinitrocarbanilide-d8

Cat. No.: B565505 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, analytical

applications, and experimental protocols for 4,4'-Dinitrocarbanilide-d8. The document is

intended for researchers, scientists, and professionals in drug development and analytical

chemistry who utilize isotopically labeled compounds.

Chemical Identity and Properties
4,4'-Dinitrocarbanilide-d8 is the deuterated form of 4,4'-Dinitrocarbanilide (DNC), a key

component of the anticoccidial agent nicarbazin.[1][2] The deuterium labeling makes it an

excellent internal standard for quantitative analysis by mass spectrometry.[3][4]

Chemical Structure:

Figure 1. Chemical structure of 4,4'-Dinitrocarbanilide-d8.
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The core structure consists of a central urea group linking two d8-labeled 4-nitrophenyl rings.

Physicochemical Properties:

All quantitative data for 4,4'-Dinitrocarbanilide-d8 and its non-deuterated analogue are

summarized in the table below for easy comparison.

Property 4,4'-Dinitrocarbanilide-d8 4,4'-Dinitrocarbanilide

Synonyms
1,3-bis[4-nitro(2,3,5,6-

²H₄)phenyl]urea, DNC-d8

1,3-bis(4-nitrophenyl)urea,

DNC

CAS Number 1156508-87-0 587-90-6

Molecular Formula C₁₃H₂D₈N₄O₅ C₁₃H₁₀N₄O₅

Molecular Weight 310.29 g/mol 302.24 g/mol

Appearance Yellow Solid Yellow needles

Melting Point >300 °C 312 °C (decomposes)

Solubility
DMSO (Slightly, Heated),

Methanol (Slightly)

Sparingly soluble in boiling

alcohol; practically insoluble in

acetone, chloroform, benzene.

Isotopic Enrichment ≥98 atom % D Not Applicable

Synthesis
While a specific, detailed synthesis protocol for 4,4'-Dinitrocarbanilide-d8 is not readily

available in the public domain, a plausible synthetic route can be inferred from the preparation

of its non-deuterated analogue and general deuteration methods. The synthesis would likely

involve the following conceptual steps:
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Conceptual Synthesis of 4,4'-Dinitrocarbanilide-d8

Deuteration of Aniline

Nitration of Deuterated Aniline

HNO₃/H₂SO₄

Phosgenation or Carbonyl Insertion

Phosgene or equivalent

4,4'-Dinitrocarbanilide-d8

Click to download full resolution via product page

Caption: A high-level conceptual workflow for the synthesis of 4,4'-Dinitrocarbanilide-d8.

A common method for preparing the non-deuterated 4,4'-Dinitrocarbanilide involves the

nitration of diphenylurea or the reaction of 4-nitroaniline with a carbonyl source.[5] For the

deuterated analogue, the synthesis would likely start with deuterated aniline, followed by

nitration and then reaction to form the urea linkage.

Analytical Applications and Experimental Protocols
4,4'-Dinitrocarbanilide-d8 is primarily used as an internal standard in the quantitative analysis

of nicarbazin residues in animal tissues and feed.[3][4] Its use significantly improves the

accuracy and precision of analytical methods by correcting for matrix effects and variations in

sample preparation and instrument response.

Quantification of Nicarbazin in Chicken Tissues by LC-
MS/MS (Adapted from AOAC Method 2013.07)
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This section details the experimental protocol for the determination of nicarbazin, measured as

its marker residue 4,4'-Dinitrocarbanilide (DNC), in chicken tissues using liquid chromatography

with tandem mass spectrometry (LC-MS/MS). 4,4'-Dinitrocarbanilide-d8 is used as the

internal standard.

3.1.1. Reagents and Standards

Solvents: Acetonitrile (ACN), Methanol (MeOH), Dimethylformamide (DMF), and water

(HPLC grade).

Reagents: Anhydrous sodium sulfate, Ammonium acetate, Formic acid.

Standards: Nicarbazin reference standard, 4,4'-Dinitrocarbanilide-d8 (DNC-d8).

Mobile Phase A: 1 mL formic acid and 0.38 g ammonium acetate in 1000 mL of water.

Mobile Phase B: 1 mL formic acid and 0.38 g ammonium acetate in 1000 mL of methanol.

DNC-d8 Internal Standard Stock Solution (1.0 mg/mL): Dissolve 10 mg of DNC-d8 in a 10

mL volumetric flask with DMF.

DNC-d8 Internal Standard Working Solution (1.0 µg/mL): Perform a 1000-fold dilution of the

stock solution with ACN.

Nicarbazin Stock Standard Solution (1000 µg/mL DNC component): Accurately weigh and

dissolve the nicarbazin reference standard in DMF.

Nicarbazin Intermediate and Standard Curve Solutions: Prepare a series of dilutions from the

stock solution with ACN to create a standard curve (e.g., 25, 50, 125, 500, 1250, and 2500

ng/mL).[3][6][7]

3.1.2. Sample Preparation and Extraction

The following diagram illustrates the workflow for sample preparation and extraction:
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Sample Preparation and Extraction Workflow

Weigh 5g of homogenized tissue sample

Spike with 200 µL of 1.0 µg/mL DNC-d8 internal standard

Add 10g of anhydrous sodium sulfate and mix

Add 20 mL of ACN and vortex for 30 min

Centrifuge at ~3000 rpm for 10 min

Decant supernatant

Re-extract pellet with ACN and combine supernatants

Adjust final volume to 50 mL with ACN

Filter into LC vials for analysis

Click to download full resolution via product page

Caption: A detailed workflow for the extraction of DNC from chicken tissue samples.
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3.1.3. LC-MS/MS Analysis

LC Column: A suitable C18 column (e.g., 50 x 2.1 mm, 3 µm).

Mobile Phase Gradient: A gradient elution program using Mobile Phase A and Mobile Phase

B.

Mass Spectrometry: Electrospray ionization (ESI) in negative ion mode.

MRM Transitions:

DNC: m/z 301.0 → 136.7 (quantifier) and other confirmatory ions.

DNC-d8: m/z 308.7 → 140.6 (quantifier).[3][4]

3.1.4. Data Analysis

Construct a linear standard curve with 1/x weighting by plotting the peak area ratio of DNC to

DNC-d8 against the concentration of the standards.[3] Calculate the concentration of DNC in

the samples from the standard curve, accounting for the initial sample weight and dilution

factors.

Biological Context and Significance
4,4'-Dinitrocarbanilide is the biologically active component of nicarbazin, which acts as a

coccidiostat by interfering with the mitochondrial metabolism in the parasite.[2] Nicarbazin is an

equimolar complex of DNC and 2-hydroxy-4,6-dimethylpyrimidine (HDP).[1] The HDP

component enhances the absorption and bioavailability of the active DNC molecule.[1][2] Due

to its persistence, DNC is the marker residue for monitoring nicarbazin levels in food products

derived from poultry.[3] The use of the deuterated internal standard, 4,4'-Dinitrocarbanilide-
d8, is critical for regulatory monitoring to ensure food safety.

Conclusion
4,4'-Dinitrocarbanilide-d8 is an essential tool for the accurate and reliable quantification of

nicarbazin residues in various matrices. This guide has provided a detailed overview of its

chemical properties, a plausible synthetic approach, and a comprehensive experimental

protocol for its application as an internal standard in LC-MS/MS analysis. The provided
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workflows and data tables serve as a valuable resource for researchers and analytical

scientists in the field of drug and food safety analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b565505?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Nicarbazin
https://pmc.ncbi.nlm.nih.gov/articles/PMC9201177/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9201177/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9247702/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9247702/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9247702/
https://www.researchgate.net/publication/12570638_Determination_of_nicarbazin_in_feeds_using_liquid_chromatography-electrospray_mass_spectrometry
https://www.drugfuture.com/chemdata/4-4-Dinitrocarbanilide.html
https://scispace.com/pdf/determination-and-identification-of-nicarbazin-measured-as-edq8wrbi.pdf
https://academic.oup.com/jaoac/article-pdf/105/4/1008/44281641/qsac011.pdf
https://www.benchchem.com/product/b565505#4-4-dinitrocarbanilide-d8-chemical-structure-and-formula
https://www.benchchem.com/product/b565505#4-4-dinitrocarbanilide-d8-chemical-structure-and-formula
https://www.benchchem.com/product/b565505#4-4-dinitrocarbanilide-d8-chemical-structure-and-formula
https://www.benchchem.com/product/b565505#4-4-dinitrocarbanilide-d8-chemical-structure-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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